Cas no 91568-02-4 ( )
structure
Product Name:
CAS No:91568-02-4
MF:C12H14N2O4S2
MW:314.380560398102
CID:996540
PubChem ID:329422
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-amino-4-cyano-5-(2-ethoxy-2-oxoethyl)sulfanylthiophene-2-carboxylate
- NSC312013
- HMS1544F18
- 91568-02-4
- DTXSID60317161
- NSC-312013
- ST053552
- AKOS004909308
- TimTec1_003648
- DS-011015
- Ethyl 3-amino-4-cyano-5-(ethoxycarbonylmethylsulfanyl)thiophene-2-carboxylate
-
-
- MDL: MFCD02253262
- Inchi: 1S/C12H14N2O4S2/c1-3-17-8(15)6-19-12-7(5-13)9(14)10(20-12)11(16)18-4-2/h3-4,6,14H2,1-2H3
- InChI Key: FSAZLDIEIKQKEG-UHFFFAOYSA-N
- SMILES: S1C(=C(C#N)C(=C1C(=O)OCC)N)SCC(=O)OCC
Computed Properties
- Exact Mass: 314.039
- Monoisotopic Mass: 314.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 156Ų
Experimental Properties
- Density: 1.37
- Boiling Point: 500.7°C at 760 mmHg
- Flash Point: 256.6°C
- Refractive Index: 1.592
- PSA: 155.95000
- LogP: 2.61508
Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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